Cas no 1955519-62-6 (4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1955519-62-6
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• MDL: MFCD28968449
• CID: 5182572
• PubChem ID: 122236006
• Update Time: 2025-05-20

4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-chloro-2-methyl-5-nitro-
• 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968449
• Inchi： 1S/C7H5ClFNO4S/c1-4-2-5(8)6(10(11)12)3-7(4)15(9,13)14/h2-3H,1H3
• InChI Key： GTYLTSSQMYRXSC-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC([N+]([O-])=O)=C(Cl)C=C1C

Additional information on 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride

4-Chloro-2-Methyl-5-Nitrobenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride, with the CAS number 1955519-62-6, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a benzene ring substituted with chlorine, methyl, and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

Physical Properties: 4-Chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride exists as a crystalline solid under standard conditions. Its melting point and boiling point are critical parameters that influence its handling and application in various chemical processes. Recent studies have highlighted its stability under specific thermal conditions, which is essential for its use in high-temperature reactions or industrial processes. The compound's solubility in common solvents such as dichloromethane and DMF has also been extensively studied, making it a versatile reagent in organic synthesis.

Chemical Properties: The sulfonyl fluoride group in this compound is highly reactive, making it an excellent electrophile in nucleophilic substitution reactions. The presence of electron-withdrawing groups like chlorine and nitro enhances the reactivity of the sulfonyl fluoride moiety. This makes 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride a valuable reagent in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. Recent advancements in asymmetric synthesis have further underscored its potential in creating enantiomerically enriched compounds.

Synthesis and Applications: The synthesis of 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride involves multi-step processes that often start with the corresponding benzene derivative. Key steps include sulfonation followed by fluorination, which requires precise control over reaction conditions to ensure high yields and purity. This compound finds applications in the pharmaceutical industry as an intermediate for drug development, particularly in the creation of bioactive molecules targeting various disease states.

Recent research has explored its role as a building block for advanced materials, such as polycarbonates and polyurethanes, where its reactivity contributes to the formation of robust polymer networks. Additionally, its use in environmental chemistry has been documented, where it serves as a catalyst for degradation reactions of persistent organic pollutants.

Research Highlights: In the realm of medicinal chemistry, 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride has been employed as a precursor for designing inhibitors targeting key enzymes involved in cancer progression. For instance, studies published in leading journals have demonstrated its utility in creating small molecules that modulate protein kinases, offering new avenues for anti-cancer therapy.

In materials science, this compound has been utilized to develop novel surfactants with enhanced stability and biodegradability. Its ability to form stable micelles under extreme conditions makes it a promising candidate for applications in oil recovery and water treatment technologies.

Safety and Environmental Considerations: While 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride is not classified as a hazardous material under standard regulations, proper handling is recommended due to its chemical reactivity. Occupational exposure should be minimized through the use of personal protective equipment (PPE) such as gloves and goggles. Recent environmental studies have focused on its biodegradation pathways, revealing that under aerobic conditions, it undergoes microbial transformation into less toxic byproducts.

In conclusion, 4-chloro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.